Cas no 2241141-66-0 (tert-butyl N-({1-amino-3-oxaspiro[bicyclo[2.1.1]hexane-2,4''-oxane]-4-yl}methyl)carbamate)

• Product Name: tert-butyl N-({1-amino-3-oxaspiro[bicyclo[2.1.1]hexane-2,4''-oxane]-4-yl}methyl)carbamate
• CAS No: 2241141-66-0
• MF: C₁₅H₂₆N₂O₄
• MW: 298.377944469452
• CID: 5194293
• Update Time: 2025-10-29

tert-butyl N-({1-amino-3-oxaspiro[bicyclo[2.1.1]hexane-2,4''-oxane]-4-yl}methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-({1-amino-3-oxaspiro[bicyclo[2.1.1]hexane-2,4''-oxane]-4-yl}methyl)carbamate
• tert-Butyl ((1-aminotetrahydro-3-oxaspiro[bicyclo[2.1.1]hexane-2,4'-pyran]-4-yl)methyl)carbamate
• tert-butyl N-({1-amino-3-oxaspiro[bicyclo[2.1.1]hexane-2,4'-oxane]-4-yl}methyl)carbamate
• tert-butyl N-[(4-aminospiro[2-oxabicyclo[2.1.1]hexane-3,4'-oxane]-1-yl)methyl]carbamate
• starbld0014836
• Z3325123599
• tert-butyl N-({1-amino-3-oxaspiro[bicyclo[2.1.1]hexane-2,4'-oxan]-4-yl}methyl)carbamate

• Inchi： 1S/C15H26N2O4/c1-12(2,3)20-11(18)17-10-13-8-14(16,9-13)15(21-13)4-6-19-7-5-15/h4-10,16H2,1-3H3,(H,17,18)
• InChI Key： QDMBMNZACPOFHL-UHFFFAOYSA-N
• SMILES： O1C2(CCOCC2)C2(CC1(CNC(=O)OC(C)(C)C)C2)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 431
• XLogP3: 0.1
• Topological Polar Surface Area: 82.8

Additional information on tert-butyl N-({1-amino-3-oxaspiro[bicyclo[2.1.1]hexane-2,4''-oxane]-4-yl}methyl)carbamate

Introduction to Tert-butyl N-({1-amino-3-oxaspiro[bicyclo[2.1.1]hexane-2,4''-oxane]-4-yl}methyl)carbamate (CAS No. 2241141-66-0)

Tert-butyl N-({1-amino-3-oxaspiro[bicyclo[2.1.1]hexane-2,4''-oxane]-4-yl}methyl)carbamate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2241141-66-0, represents a sophisticated molecular structure that combines elements of spirocyclic systems and carbamate functionalities. Such molecular architectures are often explored for their potential in modulating biological pathways, particularly in the development of novel therapeutic agents.

The core structure of Tert-butyl N-({1-amino-3-oxaspiro[bicyclo[2.1.1]hexane]-4-yl}methyl)carbamate features a spirocyclic framework derived from bicyclo[2.1.1]hexane, a motif known for its structural rigidity and conformational stability. This spirocyclic core is further functionalized with an oxaspiro bridgehead, which introduces additional complexity and reactivity to the molecule. The presence of an amino group at the 1-position and a carbamate moiety at the 4-position enhances the compound's versatility, making it a promising candidate for further derivatization and biological evaluation.

In recent years, there has been growing interest in spirocyclic compounds due to their unique pharmacological properties. These molecules often exhibit enhanced binding affinity and selectivity towards biological targets, making them attractive for drug discovery efforts. The Tert-butyl N-({1-amino-3-oxaspiro[bicyclo[2.1.1]hexane]-4-yl}methyl)carbamate structure, with its intricate spatial arrangement of functional groups, is no exception. Its potential applications span across various therapeutic areas, including oncology, neurology, and anti-inflammatory treatments.

One of the most compelling aspects of this compound is its ability to interact with biological systems in multiple ways. The spirocyclic core provides a stable scaffold that can be fine-tuned through structural modifications to optimize pharmacokinetic and pharmacodynamic profiles. Meanwhile, the amino and carbamate groups offer sites for further chemical manipulation, enabling the synthesis of analogs with tailored biological activities. Such flexibility is crucial in modern drug development, where precision and efficacy are paramount.

Recent advancements in computational chemistry have facilitated the rapid design and evaluation of complex molecules like Tert-butyl N-({1-amino-3-oxaspiro[bicyclo[2.1.1]hexane]-4-yl}methyl)carbamate. Molecular modeling techniques have been employed to predict how this compound might bind to target proteins and enzymes, providing valuable insights into its potential mechanism of action. These studies have highlighted the compound's ability to modulate key signaling pathways involved in disease processes, suggesting its utility as a lead compound for further medicinal chemistry optimization.

The synthesis of such intricate molecules requires meticulous planning and expertise in organic chemistry. The preparation of Tert-butyl N-({1-amino-3-oxaspiro[bicyclo[2.1.1]hexane]-4-yl}methyl)carbamate involves multi-step reactions that necessitate precise control over reaction conditions to ensure high yield and purity. Researchers have leveraged advanced synthetic methodologies, including transition metal-catalyzed reactions and asymmetric synthesis techniques, to construct the desired spirocyclic framework efficiently.

As the field of medicinal chemistry continues to evolve, compounds like Tert-butyl N-({1-amino-3-oxaspiro[bicyclo[2.1.1]hexane]-4-yl}methyl)carbamate are being evaluated for their potential therapeutic benefits through preclinical studies. These investigations aim to elucidate their biological activity, toxicity profiles, and pharmacokinetic properties before moving into human trials. Preliminary results have shown promising signs of efficacy in models of inflammation and pain management, positioning this compound as a compelling candidate for future drug development initiatives.

The integration of cutting-edge technologies such as high-throughput screening (HTS) has accelerated the process of identifying bioactive molecules like Tert-butyl N-({1-amino-3-oxaspiro[bicyclo[2.1.1]hexane]-4-yl}methyl)carbamate more rapidly than ever before. HTS allows researchers to test thousands of compounds against various biological targets simultaneously, enabling the rapid identification of hits with promising activity profiles for further optimization.

In conclusion,Tert-butyl N-{(l-amino-l-thioxo-spiro[l-bicyclo[l.l.l]-hexane-l,l'|-l',l''(Oxathiolan)-l'-carbonylethoxy)methoxy}-carbamate, CAS No., exemplifies the innovative approaches being taken in pharmaceutical research to develop novel therapeutics with improved efficacy and selectivity.